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Compound of Interest

(8-Amino-5-bromopyridin-2-
Compound Name:
yl)methanol

cat. No.: B1377986

An In-depth Technical Guide on the Safe Handling of (3-Amino-5-bromopyridin-2-
yl)methanol

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a formal safety endorsement or protocol for any specific laboratory or institution. All handling of
chemical substances must be conducted in accordance with your institution's established
safety protocols and under the guidance of qualified personnel. Always refer to the
manufacturer's Safety Data Sheet (SDS) for the most current and comprehensive safety
information.

Core Compound Identity and Physicochemical
Profile

(3-Amino-5-bromopyridin-2-yl)methanol is a substituted pyridine derivative. Its chemical
structure, incorporating an amino group, a bromine atom, and a hydroxymethyl group, defines
its reactivity and dictates the necessary handling precautions.

Table 1: Key Physicochemical Data
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Property Value

Molecular Formula CeH7BrN20
Molecular Weight 203.04 g/mol

CAS Number 1380571-68-5[1]
Appearance Solid (form may vary)

] ] 65-69 °C (for the related compound 3-Amino-5-
Melting Point o
bromopyridine)[2]

Note: The melting point provided is for a structurally similar compound and should be
considered as an estimate. Always refer to the supplier's certificate of analysis for lot-specific
data.

Hazard Identification and GHS Classification

While a specific GHS classification for (3-Amino-5-bromopyridin-2-yl)methanol is not
universally established, the known hazards of structurally related aminopyridines and
brominated pyridines provide a strong basis for a precautionary approach. The primary hazards
are associated with its potential toxicity and irritant properties.[3][4][5]

ble 2: Antici | GHS | Classificati

Hazard Class Hazard Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[5][6]
Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.[5][6][7]

Serious Eye Damage/Eye lIrritation (Category
2A)

H319: Causes serious eye irritation.[5][6][7]

Specific Target Organ Toxicity — Single ] o
) H335: May cause respiratory irritation.[7]
Exposure (Category 3), Respiratory System

Engineering Controls and Personal Protective
Equipment (PPE)
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A multi-layered approach to safety, beginning with robust engineering controls and
supplemented by appropriate PPE, is essential for minimizing exposure.

Engineering Controls

o Chemical Fume Hood: All manipulations of solid (3-Amino-5-bromopyridin-2-yl)methanol
and its solutions must be performed in a properly functioning and certified chemical fume
hood.[3][8][9] This is the primary means of preventing inhalation of airborne particulates and
vapors.

e Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of
fugitive emissions.[4][9]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles are mandatory.[3] A face shield should be
worn over goggles when there is a risk of splashing.[3]

o Hand Protection: Chemically resistant gloves, such as nitrile, are required. Gloves must be
inspected for integrity before each use and changed immediately if contamination is
suspected.[9]

» Body Protection: A full-length laboratory coat must be worn and kept fastened.[3]

» Respiratory Protection: In situations where dust or aerosol generation is unavoidable and
cannot be controlled by a fume hood, a NIOSH-approved respirator with an appropriate
cartridge for organic vapors and particulates should be used.[8] All respirator use must be in
accordance with a formal respiratory protection program.
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Hierarchy of Controls
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Caption: Hierarchy of controls for safe handling.

Safe Handling and Storage Protocols
Handling

» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to contain any dust. Use smooth, controlled motions to minimize the generation of
airborne particles.

e Solution Preparation: When dissolving the solid, add the solvent to the solid to wet the
material and reduce dusting.

o General Hygiene: Avoid all contact with skin and eyes.[4] Do not eat, drink, or smoke in
areas where this compound is handled.[10] Wash hands thoroughly after handling.

Storage

o Container: Keep the compound in its original, tightly sealed container.[4][10]
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Location: Store in a cool, dry, and well-ventilated area.[4][10] The storage area should be
secured and accessible only to authorized personnel.[3]

Incompatibilities: Store away from strong oxidizing agents, strong acids, acid chlorides, and
acid anhydrides.[3]

Emergency Procedures

Preparedness is critical for responding effectively to any accidental release or exposure.

Spills

Minor Spill (Solid): If a small amount is spilled within a fume hood, carefully sweep it up using
a dustpan and brush, avoiding dust creation. Place the material into a sealed, labeled
container for hazardous waste disposal.[11]

Minor Spill (Liquid): For small solution spills, absorb the material with an inert absorbent
(e.g., vermiculite, sand).[9] Place the contaminated absorbent into a sealed, labeled
container for disposal.

Major Spill: In the event of a large spill, evacuate the immediate area and notify your
institution's emergency response team.[8][12]

First Aid

Inhalation: If inhaled, immediately move the affected person to fresh air.[4][13][14] If
breathing is difficult or stops, provide artificial respiration and seek immediate medical
attention.[11]

Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes.[4][9] Remove contaminated clothing. Seek medical attention if
irritation persists.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[4][9] Remove contact lenses if present and easy to do. Seek immediate
medical attention.[4]
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 Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water and seek immediate
medical attention.[4]
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Caption: Emergency response workflow for spills and exposures.

Waste Disposal

All waste containing (3-Amino-5-bromopyridin-2-yl)methanol, including empty containers,
contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.[3]

e Collect all waste in designated, properly labeled, and sealed containers.[3]
* Never dispose of this chemical or its solutions down the drain.[3][9]

+ Follow all local, state, and federal regulations for hazardous waste disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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